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Compound of Interest

Compound Name: Ebanol

Cat. No.: B1236554

Abstract

Ebanol®, a synthetic sandalwood odorant, is a key ingredient in many fragrance compositions
due to its rich, warm, and long-lasting character.[1] As a base note, its low volatility is a critical
attribute for sustained scent release. This application note provides detailed protocols for the
analysis of Ebanol's volatility using both static and dynamic headspace sampling coupled with
gas chromatography-mass spectrometry (HS-GC-MS). The methodologies outlined are
designed for researchers, scientists, and drug development professionals to accurately quantify
the release of Ebanol from various matrices, aiding in the development of long-lasting and
effective fragranced products.

Introduction

Ebanol, chemically known as 3-Methyl-5-(2,2,3-trimethyl-3-cyclopenten-1-yl)-4-penten-2-ol, is
a high-impact aroma chemical prized for its powerful and elegant sandalwood scent.[1] Its low
vapor pressure and high molecular weight classify it as a base note in perfumery, responsible
for the long-lasting character of a fragrance.[1] Understanding and quantifying the volatility of
Ebanol is crucial for formulators aiming to control the scent profile and longevity of their
products, such as perfumes, lotions, and soaps.

Headspace analysis is a powerful technique for the study of volatile and semi-volatile organic
compounds (VOCs and SVOCSs) in a sample matrix.[2] This method analyzes the vapor phase
in equilibrium with the sample, providing a clean and sensitive measurement of the compounds
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of interest without complex sample extraction procedures.[2] This application note details two

primary headspace techniques for the study of Ebanol's volatility:

» Static Headspace (SHS): In this technique, the sample is sealed in a vial and heated to allow

the volatile compounds to partition between the sample and the headspace. A fixed volume

of the headspace is then injected into the GC-MS for analysis.[2]

o Dynamic Headspace (DHS): This method involves purging the headspace of the sample with

an inert gas, trapping the volatilized compounds on an adsorbent trap. The trap is then

thermally desorbed to release the analytes into the GC-MS.[3]

The choice between static and dynamic headspace analysis depends on the concentration of

the analyte and the desired sensitivity. Dynamic headspace is generally more sensitive for low-

concentration or low-volatility compounds.[3]

Physicochemical Properties of Ebanol

A summary of the key physicochemical properties of Ebanol is presented in Table 1.

Property Value Reference
CAS Number 67801-20-1 [4]
Molecular Formula C14H240 [5]
Molecular Weight 208.34 g/mol [1]
Colorless to pale yellow clear
Appearance o [4]
liquid
Woody, Sandalwood, Musky,
Odor [1]
Powerful
Vapor Pressure 0.0013 hPa at 20°C [1]
Boiling Point 283 °C [5]
Log P (o/w) 4.9 [5]
Volatility Base Note [1]
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Experimental Protocols
Sample Preparation

Objective: To prepare samples of Ebanol in a consumer product matrix (lotion) for headspace
analysis.

Materials:
o Ebanol analytical standard

Unscented lotion base

20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

Analytical balance

Vortex mixer

Protocol:

o Prepare a stock solution of Ebanol in ethanol (e.g., 10 mg/mL).

e Accurately weigh 1.0 g of unscented lotion base into a 20 mL headspace vial.

o Spike the lotion with the Ebanol stock solution to achieve the desired final concentration
(e.g., 0.1% wiw).

o Seal the vial immediately and vortex for 1 minute to ensure homogeneity.
e Prepare a blank sample containing only the lotion base.

o Allow the samples to equilibrate at room temperature for at least 1 hour before analysis.

Static Headspace GC-MS (SHS-GC-MS) Protocol

Objective: To quantify the concentration of Ebanol in the headspace of a lotion sample at

equilibrium.
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Instrumentation:
e Gas Chromatograph with Mass Spectrometric Detector (GC-MS)
o Static Headspace Autosampler

Parameters:
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Parameter Setting
Headspace Autosampler

Vial Equilibration Temperature 100°C

Vial Equilibration Time 30 minutes

Shaking On (medium)

Syringe Temperature 110°C

Injection Volume 1mL

Gas Chromatograph

Inlet Temperature 250°C

Injection Mode Splitless

Carrier Gas Helium

Coltmn DB-5ms (30 m x 0.25 mm, 0.25 um film

thickness) or equivalent

Oven Program

60°C (hold 2 min), ramp to 280°C at 10°C/min,
hold 5 min

Mass Spectrometer

lon Source Temperature

230°C

Quadrupole Temperature

150°C

lonization Mode

Electron lonization (El) at 70 eV

Mass Range 40-400 amu

Scan Mode Full Scan and/or Selected lon Monitoring (SIM)
Ebanol Quantifier lon m/z 149

Ebanol Qualifier lons m/z 107, 121

Dynamic Headspace GC-MS (DHS-GC-MS) Protocol
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Objective: To provide a more sensitive measurement of Ebanol release from the lotion matrix
over time.

Instrumentation:

e Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

o Dynamic Headspace Autosampler with an adsorbent trap (e.g., Tenax TA)

Parameters:

Parameter Setting

Dynamic Headspace Autosampler

Vial Equilibration Temperature 80°C

Vial Equilibration Time 15 minutes

Purge Gas Helium

Purge Flow 40 mL/min

Purge Time 10 minutes

Trap Adsorbent Tenax TA or equivalent

Trap Desorption Temperature 250°C

Trap Desorption Time 5 minutes

Transfer Line Temperature 260°C

Gas Chromatograph & Mass Spectrometer Same as SHS-GC-MS protocol

Volatility Study: Release of Ebanol from a Lotion
Matrix

Objective: To compare the release of Ebanol from a lotion matrix over an extended period
using both static and dynamic headspace analysis.

Procedure:
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o Prepare a series of lotion samples spiked with Ebanol as described in the Sample
Preparation protocol.

e Analyze the samples at different time points (e.g., 0, 1, 2, 4, 8, and 24 hours) after
preparation using both the SHS-GC-MS and DHS-GC-MS protocols.

e For each time point, analyze three replicate samples to ensure statistical significance.
e Quantify the peak area of Ebanol in each chromatogram.

Data Presentation

The quantitative data from the volatility study should be summarized in tables for clear
comparison.

Table 2: Ebanol Peak Area by Static Headspace GC-MS

Time Replicate 1 Replicate 2 Replicate 3  Average Standard
(hours) Peak Area Peak Area Peak Area Peak Area Deviation

0

1

24

Table 3: Ebanol Peak Area by Dynamic Headspace GC-MS
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Time Replicate 1 Replicate 2 Replicate 3  Average Standard
(hours) Peak Area Peak Area Peak Area Peak Area Deviation

24

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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